Cas no 820988-77-0 (1-Pentalenecarboxamide,octahydro-, (1R,3aS,6aR)-rel-)

• Product Name: 1-Pentalenecarboxamide,octahydro-, (1R,3aS,6aR)-rel-
• CAS No: 820988-77-0
• MF: C₉H₁₅NO
• MW: 153.221502542496
• CID: 715783
• PubChem ID: 45098352
• Update Time: 2025-04-19

1-Pentalenecarboxamide,octahydro-, (1R,3aS,6aR)-rel- Chemical and Physical Properties

Names and Identifiers

• 1-Pentalenecarboxamide,octahydro-, (1R,3aS,6aR)-rel-
• 1-Pentalenecarboxamide,octahydro-,cis-trans-(7CI)
• 820988-77-0

• Inchi： 1S/C9H15NO/c10-9(11)8-5-4-6-2-1-3-7(6)8/h6-8H,1-5H2,(H2,10,11)/t6-,7+,8-/m0/s1
• InChI Key： HNZORCDUEHMQPP-RNJXMRFFSA-N
• SMILES： O=C([C@H]1CC[C@@H]2CCC[C@H]21)N

Computed Properties

• Exact Mass: 153.115
• Monoisotopic Mass: 153.115
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 178
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 43.1A^2
• XLogP3: 1.7